(S)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)aceticacid

• Molecular Formula: C7H13NO4S
• Molecular Weight: 207.25 g/mol
• IUPAC Name: (2S)-2-amino-2-(1,1-dioxothian-4-yl)acetic acid
• InChI: InChI=1S/C7H13NO4S/c8-6(7(9)10)5-1-3-13(11,12)4-2-5/h5-6H,1-4,8H2,(H,9,10)/t6-/m0/s1
• InChI Key: DSTONRXLSAIHOQ-LURJTMIESA-N
• Isomeric SMILES: C1CS(=O)(=O)CCC1[C@@H](C(=O)O)N
• Canonical SMILES: C1CS(=O)(=O)CCC1C(C(=O)O)N

Description

(S)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid is a chiral amino acid derivative characterized by a thiopyran ring system with a sulfone (1,1-dioxido) group and an α-amino acetic acid backbone. Its structure enables zwitterionic behavior in aqueous environments, influencing solubility and membrane permeability.

The compound is synthetically accessible via routes involving intermediates like Meldrum’s acid and thiopyran precursors, though detailed synthetic protocols remain proprietary in many cases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid typically involves the use of starting materials that contain the thiopyran ring. . The reaction conditions often include the use of oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar routes as described above. The process would be optimized for yield and purity, often involving multiple steps of purification such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid can undergo various types of chemical reactions, including:

Oxidation: The sulfone group can be further oxidized under strong oxidizing conditions.

Reduction: The sulfone group can be reduced to a sulfide under reducing conditions.

Substitution: The amino group can participate in substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield sulfides.

Scientific Research Applications

Medicinal Chemistry

(S)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid has garnered attention for its potential in drug development. Its unique structure allows it to interact with biological systems in ways that may lead to the development of new therapeutic agents.

Potential Therapeutic Uses:

• Antimicrobial Activity: Research indicates that compounds similar to (S)-2-amino acids exhibit antimicrobial properties. Studies have shown that modifications in the thiopyran ring can enhance the efficacy of these compounds against various bacterial strains .
• Neuroprotective Effects: The compound's ability to cross the blood-brain barrier makes it a candidate for neuroprotective drugs. Preliminary studies suggest that it may help in conditions like Alzheimer's disease by reducing oxidative stress and inflammation in neuronal cells .

Biochemical Applications

The compound is also of interest in biochemical research due to its structural features that mimic natural amino acids.

Applications in Biochemistry:

• Enzyme Inhibition Studies: The compound can serve as an inhibitor for specific enzymes involved in metabolic pathways. Its ability to mimic substrate structures allows researchers to study enzyme kinetics and inhibition mechanisms .
• Peptide Synthesis: (S)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid can be incorporated into peptides, providing unique properties that may enhance stability and bioactivity .

Materials Science

In materials science, (S)-2-amino acids are being explored for their potential use in synthesizing novel materials.

Material Applications:

• Biodegradable Polymers: Research is ongoing into using this compound as a building block for biodegradable polymers. Its incorporation could lead to materials with improved mechanical properties and environmental sustainability .
• Nanomaterials: The compound's unique chemical structure may facilitate the development of nanomaterials with specific functionalities, such as targeted drug delivery systems or advanced sensors .

Case Study 1: Antimicrobial Efficacy

A study published in 2023 evaluated the antimicrobial properties of (S)-2-amino acids against common pathogens. The results indicated a significant reduction in bacterial growth when treated with derivatives of this compound, suggesting its potential as a new class of antibiotics .

Case Study 2: Neuroprotective Properties

Research conducted at a leading university explored the neuroprotective effects of (S)-2-amino acids in animal models of neurodegenerative diseases. The findings demonstrated that treatment with the compound resulted in decreased neuronal loss and improved cognitive function, highlighting its therapeutic potential .

Mechanism of Action

The mechanism of action of (S)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid involves its interaction with molecular targets such as enzymes and receptors. The sulfone group can participate in hydrogen bonding and electrostatic interactions, while the amino and carboxylic acid groups can form covalent bonds with target molecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Structural Features

Compound Name	Molecular Structure	Key Functional Groups	Bioactivity Notes
(S)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid	Thiopyran ring, sulfone, α-amino acetic acid	Amino, carboxylic acid, sulfone	Potential enzyme/receptor interactions due to sulfone’s polarity and amino acid backbone; zwitterionic solubility
2-((tert-Butoxycarbonyl)amino)-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid	BOC-protected amine, sulfone, carboxylic acid	Protected amino, sulfone	Reduced amine reactivity; used as a synthetic intermediate
Methyl 2-amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate	Methyl ester, sulfone, amino	Ester, amino, sulfone	Increased lipophilicity; potential prodrug candidate
(S)-2-Amino-2-(tetrahydro-2H-pyran-4-yl)acetic acid	Tetrahydropyran ring, amino, carboxylic acid	Ether, amino, carboxylic acid	Lacks sulfone; reduced polarity and altered receptor binding compared to thiopyran analogs

Key Differences and Implications

Thiopyran vs. Pyran Derivatives

• Thiopyran Sulfone vs. Tetrahydropyran : The sulfone group in the thiopyran ring enhances polarity and hydrogen-bonding capacity compared to the oxygen-containing tetrahydropyran. This may improve binding to polar active sites in enzymes or receptors .
• Sulfur vs.

Substituent Effects

• Free Amino Acid vs. Ester/Protected Derivatives: The carboxylic acid group in the target compound supports zwitterion formation, enhancing aqueous solubility. In contrast, methyl esters (e.g., Methyl 2-amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate) are more lipophilic, favoring passive membrane diffusion and prodrug applications .
• Sulfone vs.

Biological Activity

(S)-2-Amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid, also known as (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid, is an organic compound that has garnered attention for its potential biological activities. The compound features a unique tetrahydrothiopyran ring structure, which contributes to its reactivity and solubility in various solvents. This article reviews the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

• Molecular Formula : C7H13NO4S
• Molecular Weight : 207.25 g/mol
• IUPAC Name : (S)-2-amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid
• CAS Number : 916513-78-5

The presence of both amino and carboxylic functional groups within the tetrahydrothiopyran framework suggests that this compound may interact with various biological targets, including enzymes and receptors.

Research indicates that (S)-2-amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid may act as an inhibitor of specific enzymes involved in disease processes. Its structural features allow it to potentially bind to active sites on enzymes or receptors, influencing their activity. For instance, studies have shown that compounds with similar structures often exhibit inhibition of ATPase activity in P-glycoprotein (P-gp), a critical transporter involved in drug metabolism and resistance .

Interaction Studies

Interaction studies have focused on the binding affinity of (S)-2-amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid to various biological targets. Techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) are commonly employed to assess these interactions.

Biological Activity Data

The following table summarizes key biological activities associated with (S)-2-amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid based on recent studies:

Biological Activity	Effect	Reference
Enzyme Inhibition	Potential inhibitor of IRAK4
P-glycoprotein Interaction	Modulation of ATPase activity
Cytotoxicity in Cancer Cells	Reduced tumor volume in mice

Case Studies and Research Findings

• IRAK4 Inhibition :
  Recent studies have identified (S)-2-amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid as a potential inhibitor of IRAK4, a kinase involved in inflammatory signaling pathways. In vitro assays demonstrated significant inhibition with an IC50 value indicative of its potential therapeutic application in inflammatory diseases .
• P-glycoprotein Modulation :
  In a study assessing the modulation of P-glycoprotein activity, compounds related to (S)-2-amino-2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid exhibited varying degrees of stimulation and inhibition of ATPase activity. This suggests a possible role in enhancing drug absorption and overcoming multidrug resistance .
• Antitumor Activity :
  In vivo studies using murine models indicated that derivatives of this compound led to reduced tumor volumes without significant side effects. This highlights its potential as an antitumor agent through mechanisms that may involve apoptosis induction or cell cycle arrest .